Cas no 40306-23-8 (Benzenesulfonic acid,5-amino-2-(phenylamino)-, sodium salt (1:1))

• Product Name: Benzenesulfonic acid,5-amino-2-(phenylamino)-, sodium salt (1:1)
• CAS No: 40306-23-8
• MF: C₁₂H₁₁N₂NaO₃S
• MW: 286.282112360001
• CID: 331318
• PubChem ID: 23684561
• Update Time: 2025-04-19

Benzenesulfonic acid,5-amino-2-(phenylamino)-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,5-amino-2-(phenylamino)-, sodium salt (1:1)
• sodium 5-amino-2-anilinobenzenesulphonate
• sodium,5-amino-2-anilinobenzenesulfonate
• 40306-23-8
• EINECS 254-878-7
• Sodium 5-amino-2-anilinobenzenesulfonate
• DTXSID70193317
• NS00088922

• Inchi： 1S/C12H12N2O3S.Na/c13-9-6-7-11(12(8-9)18(15,16)17)14-10-4-2-1-3-5-10;/h1-8,14H,13H2,(H,15,16,17);/q;+1/p-1
• InChI Key： NTQLJKGMHZNLIV-UHFFFAOYSA-M
• SMILES： S(C1C=C(C=CC=1NC1C=CC=CC=1)N)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 286.03880767g/mol
• Monoisotopic Mass: 286.03880767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų